4-Hydroxy-N1,N1,N2-trimethylphthalamide

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 4-hydroxy-1-N,1-N,2-N-trimethylbenzene-1,2-dicarboxamide
• InChI: InChI=1S/C11H14N2O3/c1-12-10(15)9-6-7(14)4-5-8(9)11(16)13(2)3/h4-6,14H,1-3H3,(H,12,15)
• InChI Key: LBTHMIYICSAUIV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)O)C(=O)N(C)C

Description

4-Hydroxy-N1,N1,N2-trimethylphthalamide is a phthalamide derivative characterized by a central phthalic acid backbone substituted with hydroxyl (-OH) and methyl (-CH₃) groups at specific positions. The compound’s structure consists of a benzene ring fused to two amide groups, with N1 and N2 positions methylated and a hydroxyl group at the para position of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Hydroxy-N1,N1,N2-trimethylphthalamide typically involves the reaction of phthalic anhydride with trimethylamine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. The hydroxyl group is introduced through a subsequent hydroxylation step, which can be achieved using reagents such as hydrogen peroxide or other oxidizing agents.

Industrial Production Methods

In an industrial setting, the production of 4-Hydroxy-N1,N1,N2-trimethylphthalamide may involve large-scale batch or continuous processes. The use of efficient catalysts and optimized reaction conditions is crucial to maximize yield and minimize by-products. Purification steps, such as recrystallization or chromatography, are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-Hydroxy-N1,N1,N2-trimethylphthalamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The methyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Substitution: Alkyl halides or other electrophiles are used in the presence of a base.

Major Products Formed

The major products formed from these reactions include various substituted phthalimides, amines, and hydroxylated derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Hydroxy-N1,N1,N2-trimethylphthalamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Hydroxy-N1,N1,N2-trimethylphthalamide involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyl group and the trimethylphthalamide moiety play crucial roles in binding to these targets and modulating their activity. The exact pathways and molecular interactions are subjects of ongoing research.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural or functional similarities with 4-hydroxy-N1,N1,N2-trimethylphthalamide:

Compound	Key Substituents	Applications	Key Differences
3-Chloro-N-phenyl-phthalimide	Cl at C3, phenyl at N1	Monomer for polyimides	Chlorine substituent enhances electrophilicity; lacks hydroxyl group.
N1,N2-Diarylacetamidines	Aryl groups at N1/N2	Precursors in quinone synthesis	Aromatic substituents increase steric hindrance; no hydroxyl group.
Hydroxamic Acids	Hydroxylamine (-NHOH) group	Antioxidants, enzyme inhibitors	Hydroxamic acid moiety offers chelation properties; distinct from phthalamide backbone.

Key Findings from Comparative Studies

Reactivity in Polymer Synthesis: 3-Chloro-N-phenyl-phthalimide (Fig. 1, ) is a monomer for polyimides due to its reactivity in nucleophilic substitution. N1,N2-Diarylacetamidines react with 2,3-dicyano-1,4-naphthoquinone to form conjugated systems . The methyl and hydroxyl groups in 4-hydroxy-N1,N1,N2-trimethylphthalamide could modulate similar reactivity but require experimental validation.

Biological Activity :

• Hydroxamic acids (e.g., compounds 6–10 in ) exhibit antioxidant properties via radical scavenging. While 4-hydroxy-N1,N1,N2-trimethylphthalamide lacks the hydroxamic acid group, its hydroxyl moiety may confer mild antioxidant activity, albeit less potent than dedicated hydroxamic acids.

Synthetic Challenges :

• Methylation at N1 and N2 positions in phthalamides can complicate regioselective synthesis, as seen in diarylacetamidines . Chlorinated analogs like 3-chloro-N-phenyl-phthalimide require precise control to avoid side reactions, whereas hydroxyl groups may introduce polarity challenges during purification .

Data Table: Physicochemical Properties (Inferred from Analogs)

Property	4-Hydroxy-N1,N1,N2-Trimethylphthalamide	3-Chloro-N-phenyl-phthalimide	N1,N2-Diarylacetamidines
Molecular Weight (g/mol)	~250 (estimated)	257.67	280–350 (varies by aryl group)
Solubility	Polar aprotic solvents (e.g., DMF, DMSO)	Chlorinated solvents	Aromatic solvents
Thermal Stability	Moderate (hydroxyl may lower decomposition T)	High (chlorine stabilizes)	Moderate (depends on substituents)